Cas no 1807156-20-2 (3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile
• CAS No: 1807156-20-2
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4883610
• Update Time: 2025-07-20

3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-7(10)4-3-6(14(15)16)5(1-2-12)13-8(4)11/h3,7H,1H2
• InChI Key： JDXOVUCSUZEMRY-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(CC#N)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile

3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile: A Versatile Fluorinated Pyridine Derivative with Potential in Medicinal Chemistry

3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, with the CAS number 1807156-20-2, represents a critical scaffold for the development of novel therapeutics targeting various biological pathways. The molecular structure of this compound is characterized by the presence of multiple fluorine atoms, a nitro group, and an acetonitrile functionality, which collectively contribute to its chemical reactivity and biological activity.

The 3-(Difluoromethyl) group introduces electron-withdrawing properties to the pyridine ring, significantly influencing the compound's electronic distribution and reactivity. This modification is crucial for fine-tuning the pharmacokinetic and pharmacodynamic profiles of the molecule. The 2-fluoro and 5-nitro substituents further enhance the compound's ability to interact with specific molecular targets, making it a valuable candidate for the design of small-molecule inhibitors. The 6-acetonitrile functionality at the terminal position adds another layer of chemical versatility, enabling the formation of diverse derivatives through various synthetic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridine derivatives in the development of targeted therapies. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds similar to 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile exhibit promising antiproliferative activity against cancer cell lines. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell cycle regulation and apoptosis. These findings underscore the potential of this scaffold in the treatment of malignancies.

Another notable development in 2,5-dinitropyridine derivatives is their application in the design of kinase inhibitors. A 2023 review in Drug Discovery Today emphasized the role of fluorinated pyridine scaffolds in the development of selective kinase inhibitors. The 5-nitro group in 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile is believed to play a critical role in the compound's interaction with ATP-binding sites, enhancing its selectivity and potency. This makes the compound a promising lead for the development of targeted therapies against diseases involving aberrant kinase activity.

The synthesis of 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile involves a multi-step process that requires precise control of reaction conditions. The initial step typically involves the formation of a fluorinated pyridine core, followed by the introduction of the acetonitrile group through a coupling reaction. The presence of multiple fluorine atoms necessitates careful optimization of reaction parameters to ensure high yields and purity. Advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, are essential for the characterization of this compound and its derivatives.

From a pharmaceutical perspective, the 6-acetonitrile functionality offers opportunities for further functionalization. This group can be modified through various chemical reactions to generate a wide range of derivatives with enhanced biological activity. For instance, the introduction of hydroxyl or amino groups at the acetonitrile position can improve the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications. These modifications are often explored in the context of structure-activity relationship (SAR) studies to optimize the therapeutic potential of the molecule.

Recent studies have also highlighted the potential of fluorinated pyridine derivatives in the treatment of inflammatory diseases. A 2023 paper in Pharmaceutical Research reported that compounds similar to 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. The researchers suggested that the compound's ability to inhibit the NF-κB signaling pathway could make it a valuable candidate for the development of therapies targeting chronic inflammatory conditions.

The 5-nitro group in this compound is particularly interesting due to its potential for redox chemistry. A 2023 study in Chemical Communications explored the redox behavior of nitro-substituted pyridine derivatives, revealing their ability to participate in electron transfer reactions. This property could be exploited in the design of compounds with antioxidant or pro-oxidant activities, which have potential applications in the treatment of oxidative stress-related diseases.

Another area of interest is the use of 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile as a building block for the synthesis of more complex molecules. The compound's structural versatility allows it to be incorporated into various scaffolds through chemical modifications. For example, the acetonitrile group can be converted into an amide or ester functionality, which can then be further modified to generate a wide range of derivatives with different biological activities. These modifications are often guided by computational modeling and in silico screening to identify the most promising candidates for further development.

From a synthetic chemistry perspective, the preparation of 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile requires the use of advanced reagents and catalysts to achieve high efficiency and selectivity. The introduction of multiple fluorine atoms necessitates the use of fluorinating agents such as HF or N-fluorobenzenesulfonimide (NFSI). These reagents are known for their ability to selectively introduce fluorine atoms into organic molecules, although they require careful handling due to their reactivity and potential toxicity.

The 2-fluoro substituent in this compound also plays a role in its chemical stability and reactivity. The presence of fluorine atoms can significantly alter the electronic environment of the pyridine ring, affecting its ability to participate in various chemical reactions. This property is exploited in the design of compounds with specific reactivity profiles, which can be tailored for different applications in drug discovery and development.

In the context of drug development, the 6-acetonitrile functionality offers opportunities for the creation of prodrugs. Prodrugs are inactive compounds that are converted into their active form in the body through enzymatic or chemical reactions. The acetonitrile group in this compound can be modified to generate prodrugs that exhibit improved pharmacokinetic properties, such as enhanced oral bioavailability and reduced toxicity. These modifications are often guided by in vitro and in vivo studies to ensure the safety and efficacy of the resulting compounds.

The potential applications of 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile extend beyond traditional pharmaceutical uses. Recent research has explored its potential in the development of materials with unique optical and electronic properties. A 2023 study in Advanced Materials reported that compounds with similar structural features exhibit interesting photophysical properties, making them suitable for applications in optoelectronics and photovoltaics. These findings highlight the versatility of this compound and its potential for use in diverse fields beyond pharmaceuticals.

From a synthetic chemistry standpoint, the preparation of this compound also involves the use of protective groups to prevent unwanted side reactions. The presence of multiple reactive functionalities necessitates the use of selective protecting groups to ensure the integrity of the molecule during synthesis. These protecting groups are typically removed under specific reaction conditions to yield the final compound with the desired structure and properties.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-acetonitrile is a multifunctional compound with significant potential in various fields of research and application. Its unique structural features and chemical reactivity make it a valuable scaffold for the development of novel therapeutics, materials, and other advanced applications. Ongoing research in medicinal chemistry, pharmaceutical sciences, and materials science is likely to uncover further opportunities for the utilization of this compound, contributing to the advancement of science and technology in the coming years.